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Compound of Interest

Compound Name: Dimethoxydimethylsilane

Cat. No.: B074317 Get Quote

Essential Safety and Handling Guide for
Dimethoxydimethylsilane
For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Dimethoxydimethylsilane (CAS No. 1112-39-6). Adherence to these procedures is essential

for ensuring the safety of all laboratory personnel and minimizing environmental impact.

Dimethoxydimethylsilane is a highly flammable and reactive compound that requires careful

management.

Hazard Identification and Personal Protective
Equipment (PPE)
Dimethoxydimethylsilane is a highly flammable liquid and vapor that can cause serious eye

irritation, as well as skin and respiratory tract irritation.[1] A primary hazard is its reaction with

water or moisture to produce methanol, which is toxic and can cause a range of adverse health

effects, including nausea, headache, and visual impairment.[1]

Due to these hazards, the following Personal Protective Equipment (PPE) is mandatory when

handling this substance:
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Eye Protection: Chemical splash goggles are required at all times. Contact lenses should not

be worn when handling this chemical.[1]

Hand Protection: Neoprene or nitrile rubber gloves are essential to prevent skin contact.[1]

Body Protection: A flame-retardant lab coat worn over long pants and closed-toe shoes is

required to protect against accidental splashes.

Respiratory Protection: All work with Dimethoxydimethylsilane must be conducted in a

certified chemical fume hood. In situations where the ventilation is insufficient or for

emergency response, a NIOSH-certified organic vapor respirator with a black cartridge is

necessary.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for Dimethoxydimethylsilane for easy

reference.
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Property Value

Molecular Formula C4H12O2Si

Molecular Weight 120.22 g/mol [2]

Appearance
Colorless, clear liquid with an alcohol-like

odor[3]

Boiling Point 81-82 °C[3]

Melting Point -80 °C[3]

Flash Point -8 °C (closed cup)[3]

Autoignition Temperature 325 °C[1]

Specific Gravity 0.8646 g/mL at 25 °C[1]

Vapor Pressure 100 mmHg at 36 °C[1]

Occupational Exposure Limits (OELs)

No specific OELs have been established for

Dimethoxydimethylsilane.[4][5][6] However, due

to its hydrolysis to methanol, exposure should

be minimized.

Operational Plan: From Receipt to Use
A systematic approach to handling Dimethoxydimethylsilane is crucial for safety. The

following workflow outlines the necessary steps from receiving the chemical to its use in

experimental procedures.
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Receiving and Storage

Handling and Use

Emergency Procedures

Receiving:
- Inspect container for damage.

- Verify label.

Storage:
- Store in a cool, dry, well-ventilated area.

- Keep away from ignition sources and moisture.
- Use a flammable liquids cabinet.

Preparation:
- Don appropriate PPE.

- Work in a certified chemical fume hood.

Transfer:
- Ground and bond containers.

- Use non-sparking tools.
- Avoid static discharge.

Experimental Use:
- Maintain ventilation.

- Keep away from water and incompatible materials.

Spill Response:
- Evacuate area.

- Use inert absorbent material.
- Use non-sparking tools for cleanup.

Fire Response:
- Use dry chemical, CO2, or foam extinguisher.

- Do NOT use water.

Personal Exposure:
- Skin: Wash with soap and water.

- Eyes: Flush with water for 15 minutes.
- Inhalation: Move to fresh air.

- Seek immediate medical attention.

Click to download full resolution via product page

Caption: Workflow for the safe handling of Dimethoxydimethylsilane.
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Disposal Plan: Step-by-Step Guide
Proper disposal of Dimethoxydimethylsilane waste is critical to prevent harm to personnel

and the environment. The primary method for rendering this chemical less hazardous is

through controlled hydrolysis.

Materials Needed:

Appropriate PPE (as listed above)

Chemical fume hood

Large beaker or flask (at least 10 times the volume of the waste)

Stir bar and magnetic stir plate

Dropping funnel

Ethanol or isopropanol

Sodium bicarbonate (for neutralization)

Designated hazardous waste container for flammable liquids

Procedure:

Work in a Fume Hood: All disposal procedures must be performed in a certified chemical

fume hood.

Dilution: Place the Dimethoxydimethylsilane waste in the reaction flask. Dilute the waste

with an equal volume of ethanol or isopropanol to help control the reaction rate.

Controlled Hydrolysis: Slowly add a 1:1 mixture of water and ethanol (or isopropanol) to the

diluted waste using a dropping funnel while stirring. The addition should be done dropwise to

manage the exothermic reaction and prevent splashing.

Completion of Reaction: Continue stirring the mixture for several hours to ensure the

hydrolysis is complete. The reaction is complete when no separate oily layer of unreacted
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silane is visible.

Neutralization: Check the pH of the solution. If acidic, neutralize it by slowly adding sodium

bicarbonate until the pH is between 6 and 8.

Waste Collection: The resulting mixture, containing methanol, ethanol/isopropanol, water,

and polysiloxanes, should be collected in a clearly labeled hazardous waste container for

flammable liquids.

Container Decontamination: Triple-rinse the empty Dimethoxydimethylsilane container with

ethanol. Collect the rinsate and add it to the hazardous waste container.

PPE Selection Logic
The selection of appropriate PPE is directly linked to the identified hazards of

Dimethoxydimethylsilane. The following diagram illustrates this relationship.

Hazards of Dimethoxydimethylsilane Required Personal Protective Equipment

Highly Flammable
Flame-Retardant Lab Coat

Protects against fire

Serious Eye Irritant
Chemical Splash Goggles

Prevents eye contact

Skin Irritant
Nitrile or Neoprene GlovesPrevents skin contact

Protects skin

Respiratory Irritant Organic Vapor Respirator
(in fume hood)

Prevents inhalation

Reacts with Water
(forms Methanol)

Protects against Methanol vapor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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